5-Tert-butyl-3-[(1-phenylpyrazol-4-yl)methylsulfinylmethyl]-1,2,4-oxadiazole

• IUPAC Name: 5-tert-butyl-3-[(1-phenylpyrazol-4-yl)methylsulfinylmethyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C17H20N4O2S/c1-17(2,3)16-19-15(20-23-16)12-24(22)11-13-9-18-21(10-13)14-7-5-4-6-8-14/h4-10H,11-12H2,1-3H3
• InChI Key: AEMACQNYPXUHFA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NC(=NO1)CS(=O)CC2=CN(N=C2)C3=CC=CC=C3
• Molecular Formula: C17H20N4O2S
• Molecular Weight: 344.4 g/mol

Description

5-Tert-butyl-3-[(1-phenylpyrazol-4-yl)methylsulfinylmethyl]-1,2,4-oxadiazole is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is known for its unique properties that make it a valuable tool for understanding various biochemical and physiological processes.

Mechanism of Action

The mechanism of action of 5-Tert-butyl-3-[(1-phenylpyrazol-4-yl)methylsulfinylmethyl]-1,2,4-oxadiazole is not fully understood. However, it is believed that this compound interacts with various receptors and enzymes in the body, leading to changes in biochemical and physiological processes.
Biochemical and Physiological Effects:
Studies have shown that this compound has a variety of biochemical and physiological effects. This compound has been shown to modulate the activity of various enzymes and receptors, leading to changes in neurotransmitter release, ion channel function, and other physiological processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-Tert-butyl-3-[(1-phenylpyrazol-4-yl)methylsulfinylmethyl]-1,2,4-oxadiazole is its unique properties that make it a valuable tool for scientific research. However, this compound also has limitations, including its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are many potential future directions for research on 5-Tert-butyl-3-[(1-phenylpyrazol-4-yl)methylsulfinylmethyl]-1,2,4-oxadiazole. Some possible areas of study include the development of new synthetic methods for this compound, the exploration of its potential use in drug discovery and development, and the investigation of its effects on various physiological processes. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of scientific research.

Synthesis Methods

The synthesis method of 5-Tert-butyl-3-[(1-phenylpyrazol-4-yl)methylsulfinylmethyl]-1,2,4-oxadiazole involves the reaction of tert-butyl 2-(1-phenyl-1H-pyrazol-4-yl)acetate with thionyl chloride, followed by reaction with sodium azide and then with hydrogen peroxide. The resulting compound is then treated with methylsulfinylmethyl chloride to obtain the final product.

Scientific Research Applications

The unique properties of 5-Tert-butyl-3-[(1-phenylpyrazol-4-yl)methylsulfinylmethyl]-1,2,4-oxadiazole make it a valuable tool for scientific research. This compound has been studied for its potential use in various fields, including biochemistry, pharmacology, and neuroscience.